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This guide provides a comprehensive technical overview of the New Database Manager
(NDBM), a foundational key-value pair data structure. While largely superseded by more
modern libraries, understanding NDBM's core principles offers valuable insight into the
evolution of database technologies and the fundamental concepts of on-disk hash tables. This
document is intended for researchers and professionals who require a deep understanding of
data storage mechanisms for managing scientific and experimental data.

Core Concepts of NDBM

NDBM is a library of subroutines that provides a simple and efficient interface for managing
key-value databases stored on disk.[1] It was developed as an enhancement to the original
DBM library, offering improvements such as the ability to have multiple databases open
simultaneously.[2] The primary function of NDBM is to store and retrieve arbitrary data based
on a unigue key, making it an early example of a NoSQL data store.

At its core, NDBM implements an on-disk hash table. This structure allows for fast data
retrieval, typically in one or two file system accesses, without the overhead of a full relational
database system.[1] Data is organized into key-value pairs, where both the key and the value
can be arbitrary binary data. This flexibility is particularly useful for storing heterogeneous
scientific data.
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NDBM On-Disk Structure

An NDBM database consists of two separate files:

o The Directory File (.dir): This file acts as an index or a bitmap for the data file.[1] It contains a
directory that maps hash values of keys to locations within the page file.

o The Page File (.pag): This file stores the actual key-value pairs.[1]

This two-file structure separates the index from the data, which can improve performance by
allowing the potentially smaller directory file to be more easily cached in memory. It's important
to note that modern emulations of NDBM, such as those provided by Berkeley DB, may use a
single file with a .db extension.[2][3][4]

The Hashing Mechanism: Extendible Hashing

NDBM utilizes a form of extendible hashing to dynamically manage the on-disk hash table.[5]
This technique allows the hash table to grow as more data is added, avoiding the need for
costly full-table reorganizations.

The core components of the extendible hashing mechanism in NDBM are:

Directory: An in-memory array of pointers to data buckets on disk. The size of the directory is
a power of 2.

o Global Depth (d): An integer that determines the size of the directory (2°d). The first 'd" bits of
a key's hash value are used as an index into the directory.

o Buckets (Pages): Fixed-size blocks in the .pag file that store the key-value pairs.

» Local Depth (d'): An integer stored with each bucket, indicating the number of bits of the
hash value shared by all keys in that bucket.

Data Insertion and Splitting Logic:

o Akey is hashed, and the first d (global depth) bits of the hash are used to find an entry in the
directory.
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e The directory entry points to a bucket in the .pag file.
e The key-value pair is inserted into the bucket.
e If the bucket is full:

o If the bucket's local depth d' is less than the directory's global depth d, the bucket is split,
and its contents are redistributed between the old and a new bucket based on the d'+1-th
bit of the keys' hashes. The directory pointers are updated to point to the correct buckets.

o If the bucket's local depth d' is equal to the global depth d, the directory itself must be
doubled in size. The global depth d is incremented, and the bucket is then split.

This dynamic resizing of the directory and splitting of buckets allows NDBM to handle growing
datasets efficiently.

Experimental Protocols: Algorithmic Procedures

While specific experimental protocols from scientific literature using the original NDBM are
scarce due to its age, we can detail the algorithmic protocols for the primary NDBM operations.
These can be considered the "experimental” procedures for interacting with the data structure.

Protocol for Storing a Key-Value Pair

« Initialization: Open the database using dbm_open(), specifying the file path and access flags
(e.g., read-write, create if not exists). This returns a database handle.

o Data Preparation: Prepare the key and content in datum structures. A datum is a simple
struct containing a pointer to the data (dptr) and its size (dsize).

o Hashing: The NDBM library internally computes a hash of the key.

o Directory Lookup: The first d (global depth) bits of the hash are used to index into the in-
memory directory.

o Bucket Retrieval: The directory entry provides the address of the data bucket in the .pag file.
This bucket is read from disk.
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« Insertion and Overflow Check: The new key-value pair is added to the bucket. If the bucket
exceeds its capacity, the bucket splitting and/or directory doubling procedure (as described in
Section 3) is initiated.

o Write to Disk: The modified bucket(s) and, if necessary, the directory file are written back to
disk.

o Return Status: The dbm_store() function returns a status indicating success, failure, or if an
attempt was made to insert a key that already exists with the DBM_INSERT flag.[6][7]

Protocol for Retrieving a Value by Key

e Initialization: Open the database using dbm_open().
o Key Preparation: Prepare the key to be fetched in a datum structure.

e Hashing and Directory Lookup: The key is hashed, and the first d bits are used to find the
corresponding directory entry.

o Bucket Retrieval: The directory entry's pointer is used to locate and read the appropriate
bucket from the .pag file.

o Key Search: The keys within the bucket are linearly scanned to find a match.

o Data Return: If a matching key is found, a datum structure containing a pointer to the
corresponding value and its size is returned. If the key is not found, the dptr field of the
returned datum will be NULL.[6]

Quantitative Data Summary

Due to the age of NDBM, direct and recent performance benchmarks are not readily available.
However, we can summarize the known characteristics and limitations in a structured format for
comparison.
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Feature NDBM GDBM (GNU DBM) Berkeley DB
) A more feature-rich High-performance,
_ Simple key-value _
Primary Use replacement for transactional

storage

NDBM

embedded database

File Structure

Two files (.dir, .pag)

Can emulate the two-
file structure but is a

single file internally

Typically a single file

Concurrency

Generally not safe for

concurrent writers

Provides file locking
for safe concurrent

access

Full transactional
support with fine-
grained locking

Key/Value Size Limits

Limited (e.g., 1018 to
4096 bytes)[2]

No inherent limits

No inherent limits

API

dbm_open,
dbm_store,
dbm_fetch, etc.

Native APl and NDBM
compatibility API

Rich API with support
for transactions,

cursors, etc.

In-memory Caching

Basic, relies on OS

file caching

Internal bucket cache

Sophisticated in-
memory cache

management

Crash Recovery

Not guaranteed

Offers some crash

tolerance

Full ACID-compliant

crash recovery
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mydatabase.dir =Directory/Bitmap Indexes into mydatabase.pag Data Pages (Buckets)

Click to download full resolution via product page
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Caption: The two-file architecture of an NDBM database.

NDBM Data Storage Workflow
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Caption: Logical workflow for storing data in an NDBM database.

NDBM Data Retrieval Workflow
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Caption: Logical workflow for retrieving data from an NDBM database.
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Conclusion

NDBM represents a significant step in the evolution of simple, efficient on-disk data storage.
For researchers and scientists, understanding its architecture provides a solid foundation for
appreciating the trade-offs involved in modern data management systems. While direct use of
the original NDBM is uncommon today, its principles of key-value storage and extendible
hashing are still relevant in the design of high-performance databases. When choosing a data
storage solution for research applications, the principles embodied by NDBM—simplicity, direct
key-based access, and predictable performance—remain valuable considerations. For new
projects, however, modern libraries such as Berkeley DB or GDBM are recommended as they
provide NDBM-compatible interfaces with enhanced features, performance, and robustness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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